Cas no 106159-21-1 (Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester)
106159-21-1 structure
Product Name:Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester
CAS No:106159-21-1
MF:C13F10O2
MW:378.121938705444
CID:1174898
PubChem ID:14923637
Update Time:2025-04-20
Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester
- Pentafluorobenzyl pentafluorobenzoate
- MFCD29066295
- SCHEMBL16322420
- 106159-21-1
- Pentafluorobenzoic acid, pentafluorophenyl ester
- pentafluorophenyl pentafluorobenzoate
- ZTQHONLMYPIEDI-UHFFFAOYSA-N
-
- Inchi: 1S/C13F10O2/c14-2-1(3(15)5(17)6(18)4(2)16)13(24)25-12-10(22)8(20)7(19)9(21)11(12)23
- InChI Key: ZTQHONLMYPIEDI-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F
Computed Properties
- Exact Mass: 377.97386086g/mol
- Monoisotopic Mass: 377.97386086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
106159-21-1 (Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester) Related Products
- 19064-14-3(Ethyl 2,6-difluorobenzoate)
- 773134-65-9(Ethyl 2,3-difluorobenzoate)
- 708-25-8(Ethyl 2,5-difluorobenzoate)
- 36629-42-2(Methyl pentafluorobenzoate)
- 122894-73-9(Ethyl 2,3,4,5-tetrafluorobenzoate)
- 4522-93-4(Ethyl pentafluorobenzoate)
- 443-26-5(Ethyl 2-fluorobenzoate)
- 20372-66-1(Methyl 2,4,5-trifluorobenzoate)
- 652-12-0(Tetrafluorophthalic Anhydride)
- 108928-00-3(Ethyl 2,4-difluorobenzoate)
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